Cas no 115888-13-6 (N,N'-di-L-alanyl-L-cystine)

N,N'-di-L-alanyl-L-cystine structure
N,N'-di-L-alanyl-L-cystine structure
Product Name:N,N'-di-L-alanyl-L-cystine
CAS No:115888-13-6
MF:C12H22N4O6S2
MW:382.456280231476
CID:839091
PubChem ID:87403765
Update Time:2025-08-05

N,N'-di-L-alanyl-L-cystine Chemical and Physical Properties

Names and Identifiers

    • N,N'-di-L-alanyl-L-cystine
    • L-ALANYL-L-CYSTINE
    • (2R,2'R)-3,3'-Disulfanediylbis(2-((S)-2-aminopropanamido)propanoic acid)
    • (2R)-2-[(2S)-2-aminopropanamido]-3-{[(2R)-2-[(2S)-2-aminopropanamido]-2-carboxyethyl]disulfanyl}propanoic acid
    • 115888-13-6
    • L-Cysteine, L-alanyl-, bimol. (2-->2')-disulfide
    • SCHEMBL2545697
    • (2R)-2-[[(2S)-2-aminopropanoyl]amino]-3-[[(2R)-2-[[(2S)-2-aminopropanoyl]amino]-2-carboxyethyl]disulfanyl]propanoic acid
    • Inchi: 1S/C12H22N4O6S2/c1-5(13)9(17)15-7(11(19)20)3-23-24-4-8(12(21)22)16-10(18)6(2)14/h5-8H,3-4,13-14H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)/t5-,6-,7-,8-/m0/s1
    • InChI Key: OEQVHDKNSGDYCV-XAMCCFCMSA-N
    • SMILES: S(C[C@@H](C(=O)O)NC([C@H](C)N)=O)SC[C@@H](C(=O)O)NC([C@H](C)N)=O

Computed Properties

  • Exact Mass: 382.09807678g/mol
  • Monoisotopic Mass: 382.09807678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.8
  • Topological Polar Surface Area: 235Ų

Experimental Properties

  • Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (998 g/l) (25 º C),

N,N'-di-L-alanyl-L-cystine Pricemore >>

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